Cas no 2228046-74-8 (3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol)

• Product Name: 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol
• CAS No: 2228046-74-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5879687
• PubChem ID: 165780063
• Update Time: 2025-05-19

3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol
• 3-amino-2-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]propan-1-ol
• 2228046-74-8
• EN300-2005947

• Inchi： 1S/C12H23NO/c1-12(2)9-3-4-10(11(12)5-9)8(6-13)7-14/h8-11,14H,3-7,13H2,1-2H3/t8?,9-,10?,11-/m0/s1
• InChI Key： HWKWTIUWDNNCEK-YIYTYNFBSA-N
• SMILES： OCC(CN)C1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol

Introduction to 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol (CAS No: 2228046-74-8)

The compound 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol, identified by its CAS number 2228046-74-8, represents a structurally intricate molecule with significant potential in the field of medicinal chemistry and pharmacology. This bicyclic alcohol features a complex stereochemical framework, including two stereocenters at the 1S and 5S positions, which contribute to its unique conformational properties and biological activity. The presence of both amino and hydroxyl functional groups further enhances its reactivity and versatility in synthetic chemistry.

Recent advancements in the study of 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol have highlighted its role as a promising intermediate in the development of novel therapeutic agents. The compound's bicyclic core mimics natural product scaffolds that have demonstrated efficacy in various biological pathways. Specifically, its structural motif is reminiscent of several bioactive molecules isolated from plants and microorganisms, which have shown significant pharmacological properties.

One of the most compelling aspects of 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol is its potential application in the synthesis of enzyme inhibitors. The unique stereochemistry of this compound allows for precise interactions with target enzymes, which is crucial for developing selective inhibitors with minimal off-target effects. For instance, studies have suggested that derivatives of this molecule may interact with proteases involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases.

In addition to its enzyme inhibition potential, 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol has been explored as a precursor in the synthesis of small-molecule drugs targeting neurological disorders. The rigid bicyclic structure provides stability while allowing for functional group modifications that can fine-tune biological activity. Preliminary studies indicate that certain analogs may exhibit neuroprotective effects by modulating neurotransmitter release or by inhibiting oxidative stress pathways associated with neurodegenerative diseases.

The stereochemical complexity of 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol also presents challenges in synthetic chemistry, requiring sophisticated methodologies to achieve enantioselective synthesis. Advances in asymmetric catalysis have enabled the efficient preparation of enantiomerically pure forms of this compound, which is essential for evaluating its biological activity accurately. Techniques such as chiral auxiliary-assisted synthesis and transition-metal-catalyzed reactions have been particularly useful in constructing this intricate framework.

From a computational chemistry perspective, 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol has been the subject of molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into how the compound's structural features influence its affinity and selectivity for specific enzymes or receptors. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to design optimized analogs based on predictive models.

The pharmaceutical industry has shown considerable interest in 3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylpropan-1-ol due to its potential as a building block for novel therapeutics. Several pharmaceutical companies have initiated programs to explore derivatives of this compound for treating conditions such as cancer, inflammation, and neurodegeneration. The compound's ability to serve as a scaffold for structure-based drug design underscores its importance in modern medicinal chemistry.

In conclusion,3-amino-2-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan - 2 - ylpropan - 1 - ol (CAS No: 2228046 - 74 - 8) is a structurally fascinating molecule with significant therapeutic potential。 Its complex stereochemistry and functional groups make it a valuable intermediate in drug development， particularly for targeting enzyme-mediated diseases and neurological disorders。 Ongoing research continues to uncover new synthetic strategies and biological applications， further solidifying its role as a key player in medicinal chemistry。